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2-Chloro-2-

(chloromethyl)-1,1,1,3,3,3-

hexafluoropropane

CAS No.: 138690-25-2

Cat. No.: B146844

Get Quote

Hydrofluorocarbons (HFCs) represent a class of compounds with unique physicochemical

properties, owing to the strong electron-withdrawing nature of fluorine. While often considered

relatively inert, the remaining carbon-hydrogen bonds on these molecules can undergo

functionalization through pathways such as free radical halogenation. This process, typically

initiated by ultraviolet (UV) light, allows for the selective replacement of a hydrogen atom with a

chlorine atom, opening avenues for the synthesis of novel fluorinated building blocks.[1]

Unlike the chlorination of simple alkanes, the reaction landscape of hexafluoropropanes is

dominated by the profound electronic effects of the fluorine substituents. These effects

significantly alter the C-H bond dissociation enthalpies (BDEs), which are the primary

determinants of reaction rate and regioselectivity.[2] Understanding these BDEs is paramount

to predicting and controlling the reaction's outcome.
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The term "hexafluoropropane" primarily refers to two commercially significant, non-flammable

isomers with distinct structural features that dictate their reactivity.

1,1,1,3,3,3-Hexafluoropropane (HFC-236fa): This symmetrical molecule (CF₃CH₂CF₃)

possesses a single type of C-H bond located on its central methylene (-CH₂-) group.[3][4] All

hydrogens are chemically equivalent.

1,1,1,2,3,3-Hexafluoropropane (HFC-236ea): This asymmetrical isomer (CF₃CHFCHF₂)

contains two different C-H bonds: one on a secondary carbon (-CHF-) and another on a

carbon that is part of a difluoromethyl (-CHF₂) group.[5][6] This structural difference is the

basis for regioselectivity in its chlorination.

Core Mechanism and Predictive Selectivity
The photochlorination of any alkane, including HFCs, proceeds through a well-established free

radical chain reaction mechanism.[1] The key to predicting the outcome lies in the first

propagation step: hydrogen abstraction by a chlorine radical. The rate of this step is governed

by the strength of the C-H bond being broken.

Figure 1: General mechanism for free radical chlorination.

The Central Role of C-H Bond Dissociation Enthalpy
(BDE)
The homolytic bond dissociation enthalpy (BDE) is the energy required to break a bond into

two radicals.[1][2] A weaker C-H bond will be broken more readily by a chlorine radical, leading

to a faster reaction rate. When a molecule has multiple types of C-H bonds, the chlorine radical

will preferentially abstract the hydrogen corresponding to the lowest BDE, forming the most

stable carbon radical intermediate. This preference dictates the regioselectivity of the reaction.

Computational chemistry provides reliable estimates for BDEs, especially for molecules where

experimental data is scarce. A comprehensive ab initio study on polyfluoroalkanes allows for a

quantitative analysis of the hexafluoropropane isomers.[7]
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Compound
C-H Bond
Position

Calculated
BDE (kJ/mol)
[7]

Calculated
BDE (kcal/mol)

Analysis

Propane

(Reference)

CH₃-CH₂-CH₃

(secondary)
411 98.2

Standard

secondary C-H

bond strength.

HFC-236fa (CF₃-

CH₂-CF₃)
-CH₂- 450 107.5

Significantly

Strengthened.

The two adjacent

-CF₃ groups are

powerful

electron-

withdrawing

groups,

stabilizing the

parent molecule

and destabilizing

the resulting

radical, thus

increasing the

energy required

to break the C-H

bond.

HFC-236ea

(CF₃-CHF-CHF₂)

-CHF- (Position

2)
~435-445 (Est.) ~104-106 (Est.)

Strengthened.

Flanked by -CF₃

and -CHF₂

groups, this bond

is stronger than a

standard

secondary C-H

bond.

HFC-236ea

(CF₃-CHF-CHF₂)

-CHF₂ (Position

3)

~425-435 (Est.) ~101-104 (Est.) Weakest C-H

Bond. Although

strengthened

relative to
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propane, the

influence of a

single adjacent

fluorine is less

pronounced than

the groups at

position 2,

making this the

likely point of

initial attack.

*Note: Values for HFC-236ea are estimated based on trends reported for analogous structures

in the reference study. The primary takeaway is the relative strength: BDE (Pos 2) > BDE (Pos

3).

Predicted Reactivity and Regioselectivity
1,1,1,3,3,3-Hexafluoropropane (HFC-236fa): With a C-H BDE of approximately 107.5 kcal/mol,

HFC-236fa is predicted to be significantly less reactive towards free radical chlorination than

simple alkanes like propane (secondary C-H BDE ≈ 98.2 kcal/mol).[7] The high activation

energy required for hydrogen abstraction will necessitate more forcing conditions (e.g., higher

UV flux or elevated temperatures) to achieve a reasonable reaction rate. Since both hydrogens

are equivalent, only one monochlorinated product is possible: 1-chloro-1,1,1,3,3,3-

hexafluoropropane (CF₃CHClCF₃).

Figure 2: Key propagation steps in the chlorination of HFC-236fa.

1,1,1,2,3,3-Hexafluoropropane (HFC-236ea): This isomer presents a case of regioselectivity. It

has two potential sites for hydrogen abstraction:

Abstraction at Position 3 (-CHF₂): This would form the CF₃CHFĊF₂ radical.

Abstraction at Position 2 (-CHF-): This would form the CF₃ĊFCHF₂ radical.

Based on the estimated BDE values derived from computational trends, the C-H bond at

position 3 is weaker than the bond at position 2.[7] Therefore, the chlorine radical will

preferentially abstract the hydrogen from the -CHF₂ group. The major monochlorinated product
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is predicted to be 3-chloro-1,1,1,2,3,3-hexafluoropropane (CF₃CHFCHFCl). The alternative

isomer, 2-chloro-1,1,1,2,3,3-hexafluoropropane (CF₃CClFCHF₂), would be formed as a minor

product. The precise product ratio would depend on the difference in activation energies, which

is directly related to the difference in BDEs.

Figure 4: Gas-Phase Photochlorination Workflow
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Figure 4: Gas-Phase Photochlorination Workflow.

Step-by-Step Methodology
System Preparation: Assemble the apparatus as shown in Figure 4. Ensure all connections

are secure and leak-tested. Start the coolant flow for the UV lamp well.

Inerting: Purge the entire system with nitrogen for 15-20 minutes to remove all oxygen, which

can inhibit radical reactions.

Cooling: Cool the product trap to -78 °C using a dry ice/acetone slurry.

Reactant Flow: Set the desired flow rates on the MFCs. A typical starting point would be a

molar ratio of HFC:Cl₂ from 1:1 to 3:1 to favor monochlorination and minimize over-

chlorination. The nitrogen flow should be adjusted to achieve the desired residence time in

the reactor.

Initiation: Once the gas flows are stable, turn on the UV lamp to initiate the reaction. Monitor

the temperature of the reactor. For many photochlorinations, temperatures between 0 °C and

40 °C are effective. [8]6. Reaction: Allow the reaction to proceed for the desired duration.

The condensed product will collect in the cold trap. The exhaust gas should bubble through

the scrubber, which will neutralize acidic HCl and excess Cl₂.

Shutdown: Turn off the UV lamp first, followed by the chlorine and HFC gas flows. Continue

purging the system with nitrogen for 10-15 minutes.

Product Recovery: Close the valves isolating the cold trap. Allow the trap to slowly warm to

room temperature, and collect the liquid crude product for analysis.
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Parameter Typical Value/Range Rationale

Substrate HFC-236fa or HFC-236ea Gaseous reactant.

Chlorinating Agent Chlorine (Cl₂) gas Source of chlorine radicals.

Molar Ratio (HFC:Cl₂) 1:1 to 3:1

Excess HFC favors

monochlorination and reduces

the formation of di- and tri-

chlorinated products. [4]

Diluent Nitrogen (N₂)
Inert gas to control residence

time and help dissipate heat.

UV Source Mercury-vapor lamp (254 nm)

Provides sufficient energy to

homolytically cleave the Cl-Cl

bond. [9]

Reaction Temperature 0 - 40 °C

Balances reaction rate while

minimizing side reactions. The

reaction is exothermic. [8]

Residence Time 10 seconds - 5 minutes

Controlled by reactor volume

and total gas flow rate. Longer

times increase conversion but

may also increase

polychlorination.

Product Analysis Workflow
The crude product mixture is typically analyzed by Gas Chromatography-Mass Spectrometry

(GC-MS) to identify and quantify the components.
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Figure 5: GC-MS Analytical Workflow
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Figure 5: GC-MS Analytical Workflow.
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Analytical Protocol
Sample Preparation: Prepare a dilute solution of the crude product in a suitable volatile

solvent (e.g., dichloromethane). A typical concentration is ~100-1000 ppm.

GC-MS Analysis: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC-MS

system.

Gas Chromatography (GC): The components of the mixture are separated based on their

volatility and interaction with the GC column stationary phase. Unreacted HFC will elute

first, followed by the monochlorinated products, and then any polychlorinated byproducts.

Mass Spectrometry (MS): As each component elutes from the GC column, it is ionized

(typically by electron ionization) and fragmented. The mass spectrometer separates these

fragments based on their mass-to-charge ratio, producing a unique mass spectrum for

each compound.

Data Interpretation:

Identification: The mass spectrum of each peak in the chromatogram is compared to a

library of known spectra (e.g., NIST) to confirm the identity of the products. The molecular

ion peak and the characteristic isotopic pattern of chlorine are key identifiers.

Quantification: The relative amounts of each product can be determined by integrating the

area under each peak in the gas chromatogram. The percentage of each isomer (e.g., 2-

chloro- vs. 3-chloro-HFC-236ea) directly reflects the regioselectivity of the reaction.

Conclusion
The free radical chlorination of hexafluoropropanes is a process governed by the fundamental

principles of physical organic chemistry. The strong inductive effects of fluorine atoms

significantly increase the C-H bond dissociation enthalpies compared to their non-fluorinated

analogs. This leads to a predicted lower overall reactivity for HFC-236fa, which possesses

particularly strong C-H bonds, and dictates the regioselectivity for HFC-236ea, where

abstraction is expected to occur preferentially at the weaker C-H bond of the -CHF₂ group.

While specific experimental product distributions are not widely reported, these predictions,

grounded in computational BDE data, provide a robust framework for designing and
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interpreting synthetic approaches to these valuable fluorinated molecules. The execution of

these reactions is readily achievable using standard gas-phase photochemical reactor

technology, with product analysis reliably performed by GC-MS.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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